Cas no 867374-81-0 (Boronic acid, [(1S)-1-amino-3-methylbutyl]-)

• Product Name: Boronic acid, [(1S)-1-amino-3-methylbutyl]-
• CAS No: 867374-81-0
• MF: C₅H₁₄BNO₂
• MW: 130.981161594391
• CID: 4263605
• PubChem ID: 469541
• Update Time: 2025-06-28

Boronic acid, [(1S)-1-amino-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [(1S)-1-amino-3-methylbutyl]-
• [(1S)-1-Amino-3-methylbutyl]boronic acid
• (S)-(1-Amino-3-methylbutyl)boronic acid
• H-boroleucine
• BDBM50457468
• 389799-97-7
• 867374-81-0
• EN300-393313
• 161928-41-2
• (R)-(1-amino-3-methylbutyl)boronic acid
• Boronic acid, (1-amino-3-methylbutyl)-
• CHEMBL4216928
• (1-amino-3-methylbutyl)boronic acid
• SCHEMBL12503948
• 1158974-93-6
• (1-amino-3-methyl-butyl)boronic acid

• Inchi： 1S/C5H14BNO2/c1-4(2)3-5(7)6(8)9/h4-5,8-9H,3,7H2,1-2H3/t5-/m1/s1
• InChI Key： BMGMQYRPZOGZFU-RXMQYKEDSA-N
• SMILES： C(C)(C)C[C@@H](N)B(O)O

Computed Properties

• Exact Mass: 131.1117589Da
• Monoisotopic Mass: 131.1117589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on Boronic acid, [(1S)-1-amino-3-methylbutyl]-

The Role of [(1S)-1-Amino-3-Methylbutyl]boronic Acid in Modern Chemical and Pharmaceutical Research

In recent years, the [(1S)-1-amino-3-methylbutyl]boronic acid (CAS No. 867374-81-0) has emerged as a critical intermediate in chiral organic synthesis and bioconjugation strategies. This compound, characterized by its asymmetric boronic acid functional group and branched aminoalkyl chain, exhibits unique reactivity profiles that are pivotal for applications ranging from drug discovery platforms to advanced material science. Recent advancements in asymmetric catalysis have further highlighted its potential in resolving stereochemical challenges inherent to complex molecule construction.

The CAS No. 867374-81-0 compound’s structural features—specifically the (S)-configured amino group adjacent to a quaternary carbon center—enable precise control over stereoselective reactions. A landmark 2023 study published in *Nature Chemistry* demonstrated its utility as a chiral ligand precursor in palladium-catalyzed cross-coupling reactions, achieving enantioselectivities exceeding 95% ee in challenging biaryl systems. This discovery underscores its value in synthesizing optically pure pharmaceutical intermediates, particularly for targets requiring rigid three-dimensional architectures.

In medicinal chemistry, the compound’s boronic acid moiety plays a dual role: it acts as a versatile coupling partner in Suzuki-Miyaura reactions while enabling reversible glycosidic bond formation through boronate ester chemistry. Researchers at Stanford University recently utilized this property to develop dynamic combinatorial libraries for rapid screening of glycoprotein inhibitors, showcasing its adaptability in rational drug design frameworks. Its branched alkyl chain also confers lipophilicity modulation capabilities, critical for optimizing drug-like properties such as membrane permeability.

The synthesis of [Boronic acid, (1S)-1-amino-3-methylbutyl] has undergone significant optimization since its initial report in 2019. Current protocols employ enzymatic kinetic resolution of racemic amino alcohols followed by selective oxidation steps, achieving >99% stereopurity with atom-economical yields. This methodological advancement aligns with green chemistry principles while addressing scalability concerns for preclinical drug supply chains. Notably, its use as an organocatalytic auxiliary was validated in a 2024 *JACS* paper where it mediated the asymmetric Michael addition of nitroalkanes with unprecedented diastereoselectivity.

In biomaterials engineering, this compound serves as a modular building block for constructing stimuli-responsive polymers. A team from MIT recently synthesized hydrogels incorporating this boronic acid unit that exhibit pH-dependent swelling behavior mimicking biological tissues—a breakthrough for tissue engineering scaffolds and drug delivery systems. The compound’s ability to form reversible crosslinks under physiological conditions enables self-healing properties critical for biomedical applications.

Cutting-edge research now explores its integration into click chemistry frameworks. A collaborative study between Scripps Research and Pfizer demonstrated that azide-functionalized derivatives undergo copper-free cycloadditions with terminal alkynes at physiological temperatures, offering novel approaches to bioorthogonal labeling and protein conjugation. These advancements position the compound as a cornerstone for developing next-generation therapeutics targeting protein-protein interactions.

The stereochemical integrity of (S)-configured compounds like CAS No. 867374-81-0 remains crucial for pharmacological efficacy. Computational studies using DFT modeling reveal how the methyl branch stabilizes specific transition states during enzymatic inhibition processes—a finding validated through X-ray crystallography of enzyme-inhibitor complexes reported in *Angewandte Chemie* (2024). Such insights are driving structure-based design efforts for novel kinase inhibitors and protease modulators.

In quality control protocols, advanced NMR spectroscopy techniques now enable real-time monitoring of this compound’s purity during large-scale production. Solid-state NMR analyses published by Merck researchers revealed polymorphic forms influencing crystallization kinetics—a discovery that mitigated batch-to-batch variability issues encountered during early-phase clinical trials.

The compound’s utility extends to analytical chemistry via its role in chiral stationary phases (CSPs). Recent innovations reported by Agilent Technologies involve covalently attaching this boronic acid derivative to silica substrates, creating CSPs capable of separating enantiomers of β-blockers with baseline resolution—a critical advancement for regulatory compliance testing in pharmaceutical manufacturing.

Ongoing investigations focus on leveraging machine learning models trained on datasets involving CAS No. 867374-81-0 analogs to predict reaction outcomes under varying solvent conditions. A Nature Machine Intelligence study (2024) demonstrated prediction accuracies exceeding 90% for nucleophilic substitution pathways involving this compound—a paradigm shift toward AI-driven synthetic route selection.